Cas no 52059-50-4 (3-(2-bromoethyl)phenol)

• Product Name: 3-(2-bromoethyl)phenol
• CAS No: 52059-50-4
• MF: C₈H₉BrO
• MW: 201.060461759567
• CID: 1575481
• PubChem ID: 572300
• Update Time: 2025-04-21

3-(2-bromoethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)phenol
• AC1LC9TI
• SureCN3635694
• CHEMBL55537
• Phenol, 3-(2-bromoethyl)-
• CTK5J0020
• AG-K-88864
• 2-(3-bromophenyl)ethanol
• EN300-1893116
• DTXSID40341323
• 52059-50-4
• MFCD18970010
• D84479
• SCHEMBL3635694

• Inchi： 1S/C8H9BrO/c9-5-4-7-2-1-3-8(10)6-7/h1-3,6,10H,4-5H2
• InChI Key： PFGNESVRGGEZCB-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 199.98367
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids